Cas no 2034319-84-9 (Ethyl 4-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate)

• Product Name: Ethyl 4-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate
• CAS No: 2034319-84-9
• MF: C₁₅H₂₁N₃O₅
• MW: 323.344343900681
• CID: 6484088
• PubChem ID: 91814046
• Update Time: 2025-10-28

Ethyl 4-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• F6445-7323
• AKOS025315835
• ethyl 4-(4-methoxy-1-methyl-6-oxopyridine-3-carbonyl)piperazine-1-carboxylate
• 2034319-84-9
• ethyl 4-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate
• Ethyl 4-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate

• Inchi： 1S/C15H21N3O5/c1-4-23-15(21)18-7-5-17(6-8-18)14(20)11-10-16(2)13(19)9-12(11)22-3/h9-10H,4-8H2,1-3H3
• InChI Key： ARAXGLRUZRZTOP-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCN(C(C2=CN(C)C(C=C2OC)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 323.14812078g/mol
• Monoisotopic Mass: 323.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.4Ų

Additional information on Ethyl 4-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate

Ethyl 4-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate (CAS No. 2034319-84-9): A Comprehensive Overview

Ethyl 4-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate, identified by its CAS number 2034319-84-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of extensive research and development in the pharmaceutical industry.

The molecular structure of Ethyl 4-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate features a piperazine ring substituted with a carbonyl group and an ethyl ester moiety. The presence of a 4-methoxy group and a 1-methyl group further enhances its structural diversity, contributing to its unique chemical properties. These substituents not only influence the compound's solubility and stability but also play a crucial role in modulating its biological activity.

In recent years, there has been growing interest in the development of novel piperazine derivatives as potential therapeutic agents. Piperazine-based compounds have shown promise in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The specific arrangement of functional groups in Ethyl 4-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate makes it an attractive candidate for further investigation in these fields.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The presence of a dihydropyridine core suggests that it may serve as a building block for the development of new drugs targeting specific biological pathways. Researchers have been exploring various synthetic routes to modify this molecule, aiming to enhance its pharmacological properties and improve its efficacy as a therapeutic agent.

The pharmacological profile of Ethyl 4-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate has been the focus of several studies. Initial investigations have revealed that this compound exhibits significant binding affinity to certain receptors and enzymes involved in various disease pathways. For instance, studies have shown that it interacts with neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders. Additionally, its interaction with enzymes involved in metabolic pathways indicates that it may have therapeutic benefits in managing metabolic diseases.

The synthesis of Ethyl 4-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the dihydropyridine core, followed by functionalization with the appropriate substituents. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to introduce the necessary functional groups into the molecule.

In terms of industrial applications, Ethyl 4-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate holds promise as an intermediate in the production of more complex pharmaceuticals. Its structural features make it a versatile building block that can be modified to create novel drug candidates with enhanced therapeutic profiles. Pharmaceutical companies are increasingly investing in research to explore the full potential of this compound and its derivatives.

The safety and regulatory aspects of Ethyl 4-(4-methoxy-1-methyl-6-o xo -1 ,6 -dih ydrop yrid ine -3 -carb on yl)piperazine -1 -carboxylate are also critical considerations. Extensive toxicological studies are conducted to evaluate its safety profile before it can be considered for clinical use. These studies assess various parameters, including acute toxicity, chronic toxicity, and potential side effects. The results of these studies are crucial for determining the appropriate dosage and administration guidelines for any future therapeutic applications.

Future research directions for Ethyl 4-(4-methoxy -1 -m eth y l -6 -ox o -1 ,6 -dih ydro p y rid ine -3 -car b on y l)piperazine -1 -carboxylate include exploring its mechanism of action and identifying new therapeutic targets. Advances in computational chemistry and molecular modeling techniques are expected to play a significant role in understanding how this compound interacts with biological systems at the molecular level. This knowledge will be invaluable in designing more effective derivatives with improved pharmacological properties.

In conclusion, Ethyl 4-(4-methoxy -1 -m eth y l -6 -ox o -1 ,6 -dih ydro p y rid ine -3 car b on y l)piperazine -1 carboxylate (CAS No. 2034319_84_9) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.